2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C14H18N4O3S2/c1-20-10-4-3-9(7-11(10)21-2)5-6-16-12(19)8-22-14-18-17-13(15)23-14/h3-4,7H,5-6,8H2,1-2H3,(H2,15,17)(H,16,19)
• InChI Key: NCSYGDLZZJRKQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NN=C(S2)N)OC
• Molecular Formula: C14H18N4O3S2
• Molecular Weight: 354.5 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to the core structure of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide involves methods like carbodiimide condensation. This process has been utilized to create N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, showcasing the adaptability and reactivity of thiadiazole compounds (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using techniques such as IR, 1H NMR, and single-crystal X-ray diffraction. For example, the structure of intermediate compounds like 5-(2-chlorophenyl)-1,3,4-thiadiazol-2-amine was confirmed, demonstrating the detailed geometric configuration of these molecules (Yu et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving thiadiazole derivatives are diverse, indicating the reactivity and potential for various chemical modifications. The formation of compounds through reactions like carbodiimide condensation suggests a wide range of functional group compatibility and transformation capabilities (Yu et al., 2014).

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility and crystalline structure, are crucial for understanding their behavior in different environments. For instance, the synthesis and evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs revealed insights into solubility improvements, which are essential for pharmaceutical applications (Shukla et al., 2012).

Chemical Properties Analysis

The chemical properties, such as reactivity towards other compounds and stability, define the potential uses of thiadiazole derivatives. Their ability to undergo various chemical reactions, including condensation and substitution, highlights the chemical versatility and potential for creating a wide array of derivatives with specific functions (Yu et al., 2014).